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These application notes provide a comprehensive overview and detailed protocols for utilizing
olivine geochemistry to unravel the complexities of magma evolution. Olivine, a primary
silicate mineral in mafic and ultramafic rocks, serves as a robust tracer of magmatic processes,
from mantle melting to crustal storage and eruption. Its chemical composition, particularly its
major and trace element content, provides a high-fidelity record of the changing physical and
chemical conditions within a magmatic system.

Core Principles: Olivine as a Magmatic Recorder

Olivine's utility in petrology and geochemistry stems from several key properties:

o Early Crystallization: As one of the first minerals to crystallize from mafic melts, olivine
captures the composition of primitive, mantle-derived magmas.[1][2]

o Compositional Sensitivity: The partitioning of major elements (e.g., Mg, Fe) and trace
elements (e.g., Ni, Mn, Ca, Cr, V, Sc) between olivine and the surrounding melt is sensitive
to changes in temperature, pressure, oxygen fugacity, and melt composition.[3][4][5] This
allows for the reconstruction of the conditions of magma formation and evolution.

e Zoning as a Temporal Record: Chemical zoning within olivine crystals, where the
composition varies from core to rim, records the history of magma mixing, crustal
assimilation, and fractional crystallization.[6][7][8]
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« Diffusion Chronometry: The predictable rates of elemental diffusion within olivine crystals
can be used to determine the timescales of magmatic processes, a technique known as
diffusion chronometry.[9][10][11][12] This can provide crucial information on the duration of
magma storage and the run-up to volcanic eruptions.

Applications in Magma Evolution Studies

The geochemical analysis of olivine can be applied to address a wide range of questions in
magmatic petrology:

« |dentifying Mantle Source Characteristics: The trace element composition of primitive olivine
can help distinguish between different mantle source lithologies, such as peridotite and
pyroxenite.[13][14] For instance, variations in Mn/Fe, Ni/(Mg/Fe), and other trace element
ratios in olivine can point to the nature of the mantle source.[13][14]

e Tracing Fractional Crystallization: The systematic removal of olivine and other minerals
during magma cooling leads to predictable changes in the composition of the residual melt.
By analyzing the composition of olivine at different stratigraphic levels within a magmatic
body, the extent of fractional crystallization can be quantified.

o Detecting Magma Mixing and Recharge: The introduction of new, more primitive magma into
a differentiating magma chamber can be identified by reverse zoning in olivine phenocrysts
(i.e., Mg-rich rims overgrowing Fe-rich cores).

o Constraining Magma Storage Conditions: The partitioning of elements between olivine and
coexisting melt inclusions or spinel can be used to estimate the temperature and pressure of
magma storage in the crust.[6]

o Determining Timescales of Magmatic Processes: Diffusion chronometry models based on
elemental profiles in olivine can provide estimates for the duration of magma residence in a
chamber, the timing of magma mixing events, and the ascent rates of magmas.[10][11][12]
[15]

Quantitative Data Summary

The following tables summarize key quantitative data related to olivine geochemistry, providing
a basis for comparison and interpretation.
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Table 1: Representative Olivine Compositions in Different Geochemical Settings

Mantle Xenoliths Mid-Ocean Ridge Ocean Island
Parameter .

(Residual) Basalts (MORB) Basalts (OIB)
Forsterite (Fo)

87 - 96[2] 88 - 92 80 - 91
Content (mol%)
Ni (ppm) 2610 - 3336[2] 1500 - 3000 1000 - 2500
Mn (ppm) 554 - 1483[2] 1000 - 2000 1200 - 2500
Ca (ppm) < 732[2] 1000 - 2000 1500 - 3000
Cr (ppm) < 300[2] 500 - 1500 200 - 1000
V (ppm) < 10[7] 5-20 10 - 50
Sc (ppm) < 10[2] 5-15 10 - 30

Table 2: Olivine-Melt Partition Coefficients (D) for Selected Trace Elements in Basaltic
Systems
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Partition Coefficient (D)
Element Notes
Range

Can be higher in some lunar

Li 0.1-04
basalts.[16][17]
Significantly higher in lunar
\% 0.003-0.74 basalts due to lower oxygen
fugacity.[16][17]
Lower in lunar basalts
Cr 0.11-0.62 compared to terrestrial
settings.[16][17]
Co ~5 - 10[4][5] Compatible element in olivine.
] Highly compatible element in
Ni ~5 - 10[4][5] o
olivine.
Y 0.01-0.05 Incompatible element.
Zr <0.01 Highly incompatible element.
Nb <0.01 Highly incompatible element.
Highly incompatible elements.
Rare Earth Elements (REE) <0.01

[4]115]

Note: Partition coefficients are sensitive to temperature, pressure, and melt composition. The
values presented are general ranges for basaltic systems.

Experimental Protocols
Sample Preparation for Geochemical Analysis

A meticulous sample preparation process is critical for obtaining high-quality geochemical data
from olivine crystals.

Protocol 1: Preparation of Olivine Grain Mounts for Microanalysis

e Mineral Separation:
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o Crush the whole-rock sample using a jaw crusher and/or a disc mill.
o Sieve the crushed material to isolate the desired grain size fraction (e.g., 250-500 pum).

o Use a Frantz magnetic separator to separate magnetic minerals (e.g., magnetite,
iimenite).

o Use heavy liquids (e.g., sodium polytungstate or lithium metatungstate) to separate
olivine based on its density.

o Hand-pick individual olivine grains under a binocular microscope to ensure purity.

e Mounting and Sectioning (for Diffusion Chronometry):

o For diffusion chronometry studies, it is crucial to section the olivine crystals through their
cores.[9]

o Orient individual crystals on double-sided tape and embed them in epoxy resin within a
mounting ring.[9]

o After the epoxy has cured, grind the mount to expose the crystal cores. This can be guided
by the crystal morphology.[9]

e Polishing:

o Grind the epoxy mount using a series of progressively finer abrasive papers (e.g., 240,
400, 600, 800, 1200 grit).

o Polish the mount using diamond suspensions of decreasing grain size (e.g., 6 pum, 3 um, 1
pum) on a polishing cloth.

o Perform a final polish using a colloidal silica suspension (e.g., 0.05 um) to achieve a
mirror-like, scratch-free surface.

e Cleaning and Coating:

o Thoroughly clean the polished mount in an ultrasonic bath with deionized water and
ethanol to remove any polishing residue.
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o Coat the mount with a thin layer of carbon to ensure electrical conductivity for electron
microprobe analysis.

Analytical Techniques

Protocol 2: Major and Minor Element Analysis by Electron Probe Microanalyzer (EPMA)
 Instrument Calibration:

o Calibrate the EPMA using well-characterized mineral standards (e.g., forsterite for Mg and
Si, fayalite for Fe, and other standards for Mn, Ca, Ni, etc.).

e Analytical Conditions:
o Set the accelerating voltage to 15-20 kV and the beam current to 10-20 nA.

o Use a focused electron beam for point analyses or a slightly defocused beam to minimize
sample damage.

o Acquire X-ray counts for each element for a predetermined time (e.g., 20-40 seconds on
peak and background).

o Data Acquisition:

o Perform point analyses on the cores and rims of olivine grains to assess compositional
zoning.

o For detailed zoning profiles, conduct line scans across individual crystals.
» Data Processing:

o Apply matrix corrections (e.g., ZAF or @(pz)) to convert raw X-ray intensities into elemental
weight percentages.

o Calculate mineral formulas and end-member components (e.g., forsterite, fayalite).

Protocol 3: Trace Element Analysis by Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)
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 Instrument Tuning and Calibration:

o Tune the ICP-MS to optimize sensitivity and minimize oxide formation and doubly charged
ions.

o Use a certified glass reference material (e.g., NIST SRM 610/612) for external calibration.

o Use an internal standard element, typically a major element of known concentration from
EPMA analysis (e.g., Si or Mg), to correct for variations in ablation yield.

e Analytical Conditions:

o Select a laser spot size appropriate for the size of the olivine crystals and the desired
spatial resolution (e.g., 20-50 pm).

o Set the laser fluence and repetition rate to achieve efficient ablation with minimal
elemental fractionation.

o Use an inert gas (e.g., He or Ar) to transport the ablated aerosol to the ICP-MS.
o Data Acquisition:

o Acquire data for a suite of trace elements of interest.

o Perform spot analyses or line scans across olivine grains.
» Data Processing:

o Process the time-resolved signal to select the stable portion of the ablation signal and
subtract the background.

o Calculate trace element concentrations using the external calibration standard and the
internal standard correction.

Visualizations
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Caption: Experimental workflow for olivine geochemical analysis.
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Caption: Key processes in magma evolution traced by olivine.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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